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Compound of Interest

5,7-Dimethoxy-4-phenylquinoline-
Compound Name:

2-thiol
CAS No.: 871548-17-3
Cat. No.: B2855979

Get Quote

Chemical Identity & Structural Elucidation

Compound: 5,7-Dimethoxy-4-phenylquinoline-2-thiol CAS Registry Number:871548-17-3
Molecular Formula: C17H1sNO2S Molecular Weight: 297.37 g/mol [1][2]

Structural Descriptors
e SMILES:COclcc(OC)c2ne(S)cc(-c3ceccec3)c2cl

e InChIKey:XYXVQWAPEQXRET-UHFFFAOYSA-N (Predicted based on connectivity)

¢ Common Synonyms: 5,7-dimethoxy-4-phenylquinolin-2(1H)-thione; 2-Mercapto-5,7-
dimethoxy-4-phenylquinoline.

Tautomeric Equilibrium (The "Thione-Thiol" Shift)

A critical feature of this molecule is the prototropic tautomerism between the thiol (mercapto)
and thione forms. In crystalline states and non-polar solvents, the thione form (quinolin-2(1H)-
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thione) often predominates, whereas the thiol form is trapped by S-alkylation or metal
chelation. This equilibrium dictates its reactivity in proteomic labeling.
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Figure 1: Tautomeric equilibrium shifting between the stable thione and the reactive thiol
species.

Synthesis & Manufacturing Protocols

The synthesis of 4-phenylquinolines substituted at the 5 and 7 positions typically requires a
Knorr Quinoline Synthesis followed by thionation. The presence of the phenyl group at position
4 necessitates the use of a benzoylacetate precursor rather than a simple acetoacetate.

Retrosynthetic Analysis
e Target: 5,7-Dimethoxy-4-phenylquinoline-2-thiol.[1][3][4][5]

e Precursor: 5,7-Dimethoxy-4-phenylquinolin-2-one (Lactam).

o Starting Materials: 3,5-Dimethoxyaniline + Ethyl benzoylacetate.

Step-by-Step Synthesis Protocol

Note: This protocol is derived from standard methodologies for 4-phenylquinoline derivatives.

Step A: Condensation & Cyclization (The Knorr Route)

¢ Reactants: Mix 3,5-dimethoxyaniline (1.0 eq) and ethyl benzoylacetate (1.2 eq) in toluene.

o Catalysis: Add a catalytic amount of p-toluenesulfonic acid (pTSA).
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e Process: Reflux with a Dean-Stark trap to remove water (azeotropic distillation) for 4—6
hours. This forms the enamine intermediate.

e Cyclization: Evaporate solvent. Treat the residue with Polyphosphoric Acid (PPA) at 120°C
for 2 hours.

o Workup: Pour onto crushed ice, neutralize with NaOH. Filter the precipitate (5,7-dimethoxy-
4-phenylquinolin-2-one).

Step B: Thionation (Lawesson’s Reagent Method)
This step converts the carbonyl (C=0) to the thiocarbonyl/thiol (C=S / C-SH).

e Setup: Suspend the quinolin-2-one intermediate (1.0 eq) in anhydrous toluene (0.1 M
concentration).

o Reagent: Add Lawesson’s Reagent (0.6 eq).

e Reaction: Reflux under nitrogen atmosphere for 3-5 hours. Monitor by TLC (the thiol is less
polar than the lactam).

 Purification: Cool to room temperature. The product may crystallize directly. If not,
concentrate and purify via flash column chromatography (Hexane:EtOAc gradient).
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Figure 2: Synthetic workflow from commercially available anilines to the target thiol.

Physicochemical & Analytical Profile

To validate the compound identity, the following analytical signatures are expected. This serves
as a self-validating system for the researcher.
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Property Value | Descriptor Notes
Thiones are typically colored
Appearance Yellow to Orange Powder o
due to n— 1t* transitions.
B Poorly soluble in water;
Solubility DMSO, DMF, Hot Ethanol

moderate in CHCIs.

1H NMR (DMSO-ds)

5 13.5 (br s, 1H, SH/NH)

The labile proton is diagnostic.

1H NMR (Aromatic)

8 7.4-7.6 (m, 5H, Ph)

Phenyl group signals.

1H NMR (Methoxy)

5 3.8-3.9 (s, 6H, 2xOMe)

Distinct singlets for 5-OMe and
7-OMe.

IR Spectrum

~1150-1200 cm~* (C=S)

Absence of strong C=0 stretch
at 1650 cm~1.

Mass Spec (ESI)

[M+H]*+ = 298.37

Positive mode ionization.

Biological Applications & Mechanism

The 4-phenylquinoline scaffold is a "privileged structure” in medicinal chemistry, often

associated with tubulin polymerization inhibition and DNA intercalation.

Proteomics & Labeling

As indicated by its classification as a "biochemical for proteomics" (SCBT), the 2-thiol group is

a potent nucleophile.

e Mechanism: It reacts with electrophilic sites on proteins or serves as a ligand for affinity

purification.

» Photo-affinity: The conjugated phenylquinoline system is fluorogenic. Upon binding or S-

alkylation, the fluorescence quantum yield typically increases, making it a useful probe for

hydrophobic pockets in proteins.

Anticancer Potential (Tubulin Targeting)
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Analogs of 4-phenylquinoline (e.g., 5,7-dimethoxy-4-phenylquinolin-2-one) have been shown to
bind to the colchicine site of tubulin.

» Pathway: The molecule sterically hinders the binding of tubulin dimers, preventing
microtubule formation.

o Result: Cell cycle arrest at the G2/M phase and subsequent apoptosis.
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Figure 3: Dual mechanism of action: Pharmacological inhibition (left) and Proteomic labeling
(right).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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